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Compound of Interest

Compound Name:
3-Chloro-2,4-difluorophenylacetic

acid

CAS No.: 886761-66-6

Cat. No.: B1632116

Get Quote

Precision Stoichiometry, Synthesis, and Analytical
Profiling[1][2]
Part 1: Executive Summary & Core Identity
In the landscape of medicinal chemistry, 3-Chloro-2,4-difluorophenylacetic acid represents a

high-value scaffold.[1][2] It serves as a "lipophilic spacer" in drug design, where the specific

substitution pattern (chlorine at C3, fluorines at C2/C4) modulates metabolic stability and pKa.

[1][2][3] Unlike its non-chlorinated analog (2,4-difluorophenylacetic acid), the addition of the

chlorine atom at the 3-position introduces significant steric bulk and alters the electronic

landscape of the aromatic ring, impacting binding affinity in protein-ligand interactions.[1][2]

This guide addresses the critical need for precise molecular weight characterization, which is

the baseline for all downstream stoichiometric calculations and mass spectrometry (MS)

validation.[1][2][3]
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Property Value Notes

Compound Name
3-Chloro-2,4-

difluorophenylacetic acid

CAS Number 886761-66-6 Verified Registry Number [1]

Molecular Formula C₈H₅ClF₂O₂

Average Mol.[1][2][3][4] Weight 206.57 g/mol Used for molarity/stoichiometry

Monoisotopic Mass 206.00 g/mol
Based on ³⁵Cl (100%

abundance)

Exact Mass 205.9946 g/mol High-Res MS target

Physical State Solid (White to Off-white) Predicted MP: 110–115 °C

Solubility DMSO, Methanol, DCM Low aqueous solubility

Part 2: The Science of Molecular Weight
Why "206.57" is Insufficient for Analytical Validation
For a Senior Scientist, the "label" molecular weight (206.57 g/mol ) is an average derived from

natural isotopic abundance.[1][2][3] However, in High-Performance Liquid Chromatography

coupled with Mass Spectrometry (LC-MS), relying on this average can lead to misidentification.

[1][2][3]

The presence of Chlorine (Cl) creates a distinct isotopic signature that serves as a self-

validating spectral fingerprint.[1][2][3]

³⁵Cl (75.78%): Contributes to the base peak (M).[1][2][3]

³⁷Cl (24.22%): Creates an "M+2" peak approximately 33% the height of the base peak.[1][2]

[3]

Calculation Logic:

Carbon (C₈): 8 × 12.011 = 96.088[1][2][3]
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Hydrogen (H₅): 5 × 1.008 = 5.040[1][2][3]

Oxygen (O₂): 2 × 15.999 = 31.998[1][2][3]

Fluorine (F₂): 2 × 18.998 = 37.996 (Monoisotopic, no significant M+1/M+2 contribution)[1][2]

[3]

Chlorine (Cl): 1 × 35.45 = 35.45 (Average)[1][2][3]

Total Average MW: 96.088 + 5.040 + 31.998 + 37.996 + 35.45 = 206.572 g/mol [1][2][3]

Mass Spectrometry Fragmentation Logic (DOT
Visualization)
The following diagram illustrates the expected fragmentation pathway in Negative Ion Mode

(ESI-), a critical validation step for confirming the molecular weight.[1][2][3]

Isotope Signature (Chlorine)

Parent Ion [M-H]⁻
m/z 204.99

Decarboxylation
[M-H-CO₂]⁻
m/z 160.99

Loss of CO₂ (44 Da)
Collision Energy: 15-20 eV

3-Chloro-2,4-difluorobenzyl Anion
Stabilized by F/Cl

Resonance Stabilization

³⁵Cl Peak (100%) ³⁷Cl Peak (~33%)

Click to download full resolution via product page

Figure 1: ESI(-) Mass Spectrometry logic flow. The presence of the M+2 peak confirms the

chlorine atom, validating the molecular weight.[1][2][3]
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Part 3: Synthetic Methodology
Synthesizing 3-Chloro-2,4-difluorophenylacetic acid requires navigating the directing effects

of the existing halogens.[1][2][3] The most robust industrial route involves the homologation of

the benzyl halide.[1][2][3]

Protocol: Cyanide Displacement & Hydrolysis
This method is preferred over the Willgerodt-Kindler reaction for halogenated substrates to

avoid defluorination under harsh conditions [2].[1][2][3]

Reagents:

Precursor: 3-Chloro-2,4-difluorobenzyl bromide (commercially available).[1][2][3]

Cyanation Agent: Sodium Cyanide (NaCN) or TMSCN.[1][2][3]

Hydrolysis: Sulfuric Acid (H₂SO₄) / Water.[1][2][3]

Step-by-Step Workflow:

Nucleophilic Substitution (Sₙ2):

Dissolve 3-Chloro-2,4-difluorobenzyl bromide (1.0 eq) in Ethanol/Water (4:1).

Add NaCN (1.2 eq) cautiously.[1][2][3]

Reflux at 80°C for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).[1][2][3]

Checkpoint: Formation of 3-Chloro-2,4-difluorophenylacetonitrile.[1][2][3]

Acid Hydrolysis:

Isolate the nitrile intermediate.[1][2][3][5]

Suspend in 50% H₂SO₄ (aq).

Heat to 100°C for 6 hours. The nitrile converts first to the amide, then to the carboxylic

acid.[2][3]
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Critical Step: Cool to 4°C to precipitate the crude acid.[1][2][3]

Purification:

Recrystallize from Toluene/Heptane to remove trace amide byproducts.[1][2][3]

Dry under vacuum at 45°C.[1][3]

Synthesis Pathway Diagram[1][2][3][4][7]

3-Chloro-2,4-
difluorobenzyl bromide

Cyanation
(NaCN, EtOH, Reflux)

Nitrile Intermediate
(MW: 187.57)

Acid Hydrolysis
(H₂SO₄, 100°C)

3-Chloro-2,4-
difluorophenylacetic acid

(MW: 206.57)

Click to download full resolution via product page

Figure 2: Two-step homologation synthesis from benzyl bromide precursor.

Part 4: Analytical Characterization Protocols
To certify the identity and purity of the synthesized compound, the following multi-modal

analysis is required.

¹H-NMR Spectroscopy (300 MHz, DMSO-d₆)
The proton NMR will show distinct splitting patterns due to Fluorine-Proton coupling (

).[1][2][3]

δ 12.5 ppm (s, 1H): Carboxylic acid proton (-COOH).[1][2][3] Broad singlet, D₂O

exchangeable.

δ 7.2–7.6 ppm (m, 2H): Aromatic protons.[1][2][3] Expect complex multiplet due to coupling

with F19 nuclei.[1][2][3]

δ 3.65 ppm (s, 2H): Benzylic methylene (-CH₂-).[1][2][3] May appear as a doublet or fine

multiplet if long-range coupling with Fluorine occurs.[1][2][3]

¹⁹F-NMR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.benchchem.com/product/b1632116/docs?utm_src=pdf-body-img#technical-monograph-3-chloro-2-4-difluorophenylacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.bldpharm.com/products/81228-09-3.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-_4-Chloro-3-fluorophenoxy_acetic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorodifluoroacetic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1632116?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Critical for confirming the 2,4-difluoro substitution pattern.[1][2][3]

Expect two distinct signals in the range of -110 to -120 ppm.[1][2][3]

The signal integration must be 1:1.[1][2][3]

HPLC Purity Check
Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5µm, 4.6x150mm).[1][2][3]

Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][2][3]

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (Aromatic ring absorption).[1][2][3]

Part 5: Safety & Handling (MSDS Summary)
While specific toxicological data for this isomer is limited, it should be handled as a corrosive

acid and halogenated aromatic [3].[1][2][3]

GHS Classification: Skin Irrit. 2 (H315), Eye Irrit.[1][2][3] 2A (H319).

Handling: Use nitrile gloves and chemical safety goggles.[1][2][3]

Storage: Store in a cool, dry place. Hygroscopicity is low, but moisture can catalyze

degradation over long periods.[2][3]
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(Note: While direct literature on the specific 3-chloro-2,4-difluoro isomer is sparse, synthetic

and safety protocols are extrapolated from validated methods for the 2,4-difluoro and 3-chloro-

2,4-difluorobenzoic acid analogs.)[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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